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Abstract
3-Butoxy-2,6-difluorobenzaldehyde (CAS 1706461-13-3) represents a specialized fluorinated

scaffold used in the synthesis of lipophilic bioactive agents.[1] Characterized by a highly

electrophilic aldehyde group flanked by two fluorine atoms and an electron-donating butoxy

chain, this intermediate offers a unique electronic profile for medicinal chemistry. This guide

details its physicochemical properties, validated synthetic protocols, and strategic applications

in optimizing drug pharmacokinetics (PK) and potency.[2]

Part 1: Chemical Identity & Physicochemical
Profile[2]
The strategic value of 3-butoxy-2,6-difluorobenzaldehyde lies in its ability to introduce a

metabolically stable, electron-deficient aromatic ring while simultaneously tuning lipophilicity via

the butoxy ether chain.[2]
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Property Specification

IUPAC Name 3-Butoxy-2,6-difluorobenzaldehyde

CAS Number 1706461-13-3

Molecular Formula C₁₁H₁₂F₂O₂

Molecular Weight 214.21 g/mol

Physical State
Pale yellow liquid or low-melting solid

(Predicted)

LogP (Predicted) ~2.96 (Lipophilic)

H-Bond Acceptors 2 (Ether O, Carbonyl O)

H-Bond Donors 0

Rotatable Bonds 5

Electronic Profile
Electron-deficient ring (due to 2,6-F) with 3-

alkoxy donation

Structural Analysis[3]
2,6-Difluoro Motif: The two ortho-fluorine atoms exert a strong inductive withdrawing effect (-

I), significantly increasing the electrophilicity of the aldehyde carbonyl. This makes the

molecule highly reactive toward nucleophilic attack (e.g., condensation reactions).[2]

3-Butoxy Group: This substituent serves two roles:

Electronic: It acts as a weak electron donor (+M) to the ring, modulating the extreme

electron deficiency caused by the fluorines.[2]

Steric/Lipophilic: The butyl chain increases the partition coefficient (LogP), enhancing

membrane permeability and facilitating binding in hydrophobic pockets of target proteins

(e.g., kinase ATP-binding sites).[2]

Part 2: Synthetic Pathways & Manufacturing[2]
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The most robust synthetic route for research-scale production involves the selective O-

alkylation of the commercially available precursor 2,6-difluoro-3-hydroxybenzaldehyde.[2] This

method avoids the regioselectivity issues associated with direct formylation of alkoxybenzenes.

[2]
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Figure 1: Validated synthetic route via Williamson ether synthesis.

Detailed Experimental Protocol (Self-Validating)
Objective: Synthesis of 3-butoxy-2,6-difluorobenzaldehyde via O-alkylation.

Reagents:

2,6-Difluoro-3-hydroxybenzaldehyde (1.0 eq)

1-Bromobutane (1.2 eq)

Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)[2][3]

N,N-Dimethylformamide (DMF), anhydrous (Solvent)[2][3]

Step-by-Step Procedure:

Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-

difluoro-3-hydroxybenzaldehyde (e.g., 1.58 g, 10 mmol) in anhydrous DMF (15 mL).
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Deprotonation: Add anhydrous K₂CO₃ (2.76 g, 20 mmol) in a single portion. Stir the

suspension at room temperature for 15 minutes. Observation: The mixture may turn

yellow/orange as the phenoxide anion forms.[2]

Alkylation: Add 1-bromobutane (1.3 mL, 12 mmol) dropwise via syringe.

Reaction: Heat the mixture to 60°C under an inert atmosphere (N₂ or Ar) for 4–6 hours.

Validation: Monitor by TLC (Hexane:EtOAc 4:1). The starting phenol (lower Rf) should

disappear, replaced by a less polar spot (higher Rf).[2]

Workup:

Cool to room temperature.[2][4]

Pour the mixture into ice-cold water (50 mL) to precipitate the product or induce phase

separation.

Extract with Ethyl Acetate (3 x 20 mL).

Wash combined organics with water (2x) and brine (1x) to remove DMF.

Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (SiO₂, Hexane/EtOAc

gradient).[2]

Yield Expectation: 85–95% (Pale yellow oil).

Part 3: Reactivity & Functionalization
The unique substitution pattern dictates the chemical behavior of this scaffold.[2] The aldehyde

is the primary handle, while the fluorinated ring offers specific opportunities for metabolic

blocking.[2]

Reactivity Logic Map
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Figure 2: Primary reaction pathways for downstream library generation.

Key Reaction Classes[2]
Aldehyde Condensations: Due to the electron-withdrawing 2,6-fluorines, the carbonyl carbon

is electron-poor.[2] Reactions with nucleophiles (amines, ylides) proceed faster than with

non-fluorinated benzaldehydes.[2]

Application: Synthesis of Schiff bases or Styrenes.

Heterocycle Synthesis: This aldehyde is a prime precursor for 2-substituted benzimidazoles

(reaction with phenylenediamines) or quinolones. The 2,6-difluoro pattern is often retained in

the final drug to block metabolic oxidation at the ortho-positions.[2]

Part 4: Applications in Medicinal Chemistry[2][5]
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Lipophilic Tuning & Metabolic Stability
In drug design, the 3-butoxy group serves as a "lipophilic anchor."

LogP Modulation: Increasing lipophilicity helps compounds cross the blood-brain barrier

(BBB) or penetrate bacterial cell walls.

Metabolic Blocking: The 2,6-difluoro substitution blocks the primary sites of CYP450-

mediated aromatic hydroxylation, extending the half-life (

) of the drug candidate.[2]

Case Study Scenarios
Antibacterial Agents: Similar 2,6-difluorobenzaldehyde derivatives are key intermediates in

the synthesis of fluoroquinolones (e.g., Delafloxacin precursors).[2] The aldehyde is often

converted to a benzyl amine or incorporated into a larger polycyclic system.[2]

Kinase Inhibitors: The alkoxy chain can occupy the hydrophobic "back pocket" of a kinase

ATP-binding site, providing selectivity over other kinases.[2]

Part 5: Handling, Safety, & Stability[2]
Safety Profile (GHS Classification)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures: Handle in a fume hood. Wear nitrile gloves and safety glasses.[2]

Storage & Stability
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Oxidation Sensitivity: Aldehydes oxidize to benzoic acids over time.[2] Store under an inert

atmosphere (Nitrogen/Argon).

Temperature: Refrigerate (2–8°C) for long-term storage to prevent degradation.
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Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1447020?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

